Cas no 645386-89-6 ((4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one)

• Product Name: (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one
• CAS No: 645386-89-6
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 5738211
• PubChem ID: 129009546
• Update Time: 2025-10-29

(4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4R)-4-benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one
• (R)-4-Benzyl-3-((S)-2-((benzyloxy)methyl)butanoyl)oxazolidin-2-one
• AKOS037655198
• 645386-89-6
• (4R)-4-benzyl-3-[(2S)-2-(phenylmethoxymethyl)butanoyl]-1,3-oxazolidin-2-one
• NS-00090
• (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one

• Inchi： 1S/C22H25NO4/c1-2-19(15-26-14-18-11-7-4-8-12-18)21(24)23-20(16-27-22(23)25)13-17-9-5-3-6-10-17/h3-12,19-20H,2,13-16H2,1H3/t19-,20+/m0/s1
• InChI Key： RPXBKCGCQQBIKE-VQTJNVASSA-N
• SMILES： N1([C@H](CC2C=CC=CC=2)COC1=O)C(=O)[C@@H](CC)COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Melting Point: 73 °C

Additional information on (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one

Comprehensive Overview of Compound CAS No. 645386-89-6: (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one

The compound with CAS No. 645386-89-6, known as (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one, is a highly specialized organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the realm of enzyme inhibitors and antimicrobial agents.

The molecular structure of (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one is characterized by a 1,3-oxazolidinone ring system, which serves as a versatile scaffold for various functional groups. The presence of a benzyl group at the 4-position and a substituted butanoyl group at the 3-position introduces steric and electronic diversity, making this compound an attractive candidate for further modification and exploration. The stereochemistry at both the 4R and 2S positions is crucial for its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through multi-step synthesis strategies. Researchers have employed enantioselective methods to ensure the correct stereochemistry at both chiral centers, which is essential for its intended applications. The use of transition metal catalysts and asymmetric induction techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of biological activity, (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3-oxazolidin-2-one has shown promising results in inhibiting key enzymes involved in metabolic pathways. For instance, studies have demonstrated its ability to inhibit certain proteases and kinases, which are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. These findings underscore its potential as a lead compound in drug development programs.

Moreover, the compound's stability under physiological conditions has been extensively studied. Researchers have reported that its oxazolidinone ring contributes to its resistance against hydrolysis, ensuring prolonged activity in biological systems. This property is particularly advantageous for designing drugs with improved pharmacokinetic profiles.

The synthesis of (4R)-4-Benzyl-3-[(2S)-2-[(benzyloxy)methyl]butanoyl]-1,3 oxazolidinone involves a series of well-defined steps that highlight the importance of stereochemical control. The initial step typically involves the preparation of an intermediate oxazolidinone derivative, which is subsequently subjected to alkylation or acylation reactions to introduce the desired substituents. The use of protecting groups and deprotection strategies ensures the integrity of sensitive functional groups throughout the synthesis.

One of the most recent breakthroughs in this area is the application of continuous-flow chemistry for the synthesis of this compound. This innovative approach not only enhances reaction efficiency but also minimizes environmental impact by reducing solvent usage and waste generation. Such advancements are pivotal in aligning chemical synthesis with sustainable practices.

In conclusion, (4R)-4-Benzyl - (benzyloxy)methyl butanoyl -1,3 oxazolidinone represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with cutting-edge synthetic methodologies, positions it as a valuable tool for researchers aiming to tackle complex biological targets. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to the field of medicinal chemistry.